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Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486

An In-depth Technical Guide on the Thermophysical Properties of n-Propylcyclohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermophysical properties
of n-propylcyclohexane. The information is compiled from peer-reviewed scientific literature
and established chemical databases, with a focus on providing quantitative data, detailed
experimental methodologies, and visual representations of experimental workflows.

General and Physical Properties

n-Propylcyclohexane is a cycloalkane with the chemical formula CoHas. It is a colorless liquid
at standard conditions and finds application as a component in surrogate biokerosene models
and in kinetic studies of fuel oxidation.[1][2]
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Property Value Source
Molecular Formula CoHis [3]
Molecular Weight 126.24 g/mol [1112]14]
CAS Number 1678-92-8 [1112][3]
Appearance Clear, colorless liquid [2][5]
Boiling Point 155 °C (428.15 K) [1][21[5]
Melting Point -95 °C (178.15 K) [2][5]
Flash Point 35 °C (95 °F) - closed cup [1]
Autoignition Temperature 248 °C (478 °F) [1]
Refractive Index (n20/D) 1.436 [11[5]
Density

The density of liquid n-propylcyclohexane has been reported at standard conditions. While
extensive temperature-dependent data is not readily available in tabulated form, it can be
determined experimentally.

Temperature (°C) Density (g/mL) Source

25 0.793 [1][2][5]

Experimental Protocol: Density Measurement

The density of a liquid like n-propylcyclohexane can be accurately measured using a variety
of techniques, including:

e Pycnometry: A pycnometer, a flask with a specific, accurately known volume, is weighed
empty, then filled with the liquid, and weighed again. The density is calculated from the mass
of the liquid and the volume of the pycnometer. The temperature of the liquid must be
precisely controlled.
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 Vibrating Tube Densimeter: This instrument measures the oscillation frequency of a U-
shaped tube filled with the liquid. The frequency of oscillation is dependent on the mass of
the liquid in the tube, and thus its density. This method is fast, requires a small sample
volume, and allows for precise temperature control, making it suitable for generating
temperature-dependent density data.

Viscosity

The viscosity of a fluid is a measure of its resistance to flow. While specific temperature-
dependent viscosity data for n-propylcyclohexane is not extensively tabulated in the literature,
it can be determined using standard viscometry methods.

Experimental Protocol: Viscosity Measurement

Common methods for determining the dynamic viscosity of liquids include:

o Capillary Viscometer (e.g., Ostwald or Ubbelohde): This method involves measuring the time
it takes for a fixed volume of liquid to flow through a narrow capillary tube under the influence
of gravity. The viscosity is then calculated using the flow time, the dimensions of the
viscometer, and the density of the liquid. The temperature is controlled by immersing the
viscometer in a constant-temperature bath.

o Rotational Viscometer: This instrument measures the torque required to rotate a spindle
immersed in the liquid at a constant angular velocity. The viscosity is proportional to the
measured torque. This method is versatile and can be used for a wide range of viscosities.

» Falling Ball Viscometer: This method determines the viscosity by measuring the time it takes
for a sphere of known size and density to fall through the liquid under the influence of gravity.
The viscosity is calculated using Stokes' law.
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General Workflow for Viscosity Measurement using a Capillary Viscometer

Clean and dry viscometer
Prepare n-propylcyclohexane sample
Calibrate viscometer with a standard of known viscosity

Load sample into viscometer
Equilibrate in constant temperature bath

Measure efflux time
Repeat measurement for reproducibility

Calculate average efflux time
Determine liquid density at the measurement temperature
Calculate viscosity using the viscometer constant and density

Click to download full resolution via product page

Caption: Workflow for viscosity measurement.
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Thermal Conductivity

The thermal conductivity of n-propylcyclohexane has been experimentally determined over a
wide range of temperatures and pressures.

Thermal

Temperature (K) Pressure (MPa) Conductivity Source
(W-m—*-K~?)

300 0.1 0.123 [6]

400 20 0.104 [6]

500 40 0.091 [6]

600 60 0.082 [6]

Experimental Protocol: Thermal Conductivity
Measurement

The transient hot-wire method is a common and accurate technique for measuring the thermal
conductivity of liquids.[6]

o Apparatus: A thin platinum wire is submerged in the liquid sample within a pressure-
controlled cell. The wire serves as both a heating element and a resistance thermometer.

e Procedure: A step-wise voltage is applied to the platinum wire, causing it to heat up. The
change in the wire's resistance over time is measured with high precision.

e Principle: The rate at which the wire's temperature increases is related to the thermal
conductivity of the surrounding liquid. A liquid with higher thermal conductivity will dissipate
the heat more effectively, resulting in a slower temperature rise of the wire.

» Data Analysis: The thermal conductivity is determined by analyzing the transient temperature
rise of the wire, typically by fitting the experimental data to a theoretical model that accounts
for heat conduction into the fluid.
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Transient Hot-Wire Method for Thermal Conductivity

Apply step-wise voltage to platinum wire

'

Wire heats up, increasing its resistance

'

Record resistance change over time

'

Calculate temperature rise from resistance change

'

Fit temperature rise data to theoretical model

Determine thermal conductivity

Click to download full resolution via product page

Caption: Transient hot-wire experimental workflow.

Heat Capacity
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The heat capacity is a measure of the amount of heat energy required to raise the temperature
of a substance by a certain amount.

Property Temperature (K) Value (J-mol-**K~*)  Source

Liquid Heat Capacity

298.15 242.04 [7]
(Cp)

Experimental Protocol: Calorimetric Determination of
Heat Capacity

The heat capacity of liquids is typically measured using a calorimeter. Adiabatic calorimetry is a
precise method for this determination.

e Apparatus: An adiabatic calorimeter is designed to minimize heat exchange with the
surroundings. It consists of a sample cell containing the liquid, a heater, and a temperature
sensor, all enclosed in a vacuum-insulated jacket.

e Procedure: A known quantity of electrical energy is supplied to the heater immersed in the
liquid, and the resulting temperature increase is measured precisely.

e Principle: By measuring the energy input (Q) and the temperature change (AT) for a known
mass of the substance (m), the specific heat capacity (c) can be calculated using the formula
Q = mcAT.

o Corrections: Corrections must be made for the heat capacity of the sample container and
any small heat leaks to or from the surroundings.

Vapor Pressure

The vapor pressure of n-propylcyclohexane is a function of temperature and can be
calculated using the Antoine equation:

logio(P) =A- (B / (T + C))

where P is the vapor pressure in bar and T is the temperature in Kelvin.
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Temperature

A B C Source
Range (K)

4.09139 1445.653 -66.189 350 - 440 [1]

A specific experimental value has also been reported: 8.7 mmHg at 37.7 °C.[1][2][5]

Experimental Protocol: Vapor Pressure Measurement

The static method is a direct and widely used technique for measuring vapor pressure.

e Apparatus: A sample of the pure, degassed liquid is placed in a thermostated vessel
connected to a pressure measuring device (e.g., a manometer or a pressure transducer).

e Procedure: The sample is heated to a specific, constant temperature. The system is allowed
to reach equilibrium, at which point the pressure measured is the vapor pressure of the
substance at that temperature.

o Data Collection: Measurements are repeated at various temperatures to establish the vapor
pressure curve.

Thermodynamic Properties of Formation and
Combustion

Property Value (kJ-mol—?) Source

Standard Enthalpy of
_ o -2375+1.1 [7]
Formation (liquid)

Standard Enthalpy of
_ o -5876.60 + 0.92 [7]
Combustion (liquid)

Experimental Protocol: Combustion Calorimetry

The enthalpy of combustion is determined using a bomb calorimeter.

o Apparatus: A known mass of the n-propylcyclohexane sample is placed in a crucible inside
a high-pressure stainless steel vessel (the "bomb"). The bomb is filled with pure oxygen
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under high pressure.

e Procedure: The bomb is placed in a known quantity of water in an insulated container. The
sample is ignited electrically, and the complete combustion reaction occurs.

o Measurement: The temperature rise of the water and the calorimeter is measured precisely.

» Calculation: The heat of combustion is calculated from the temperature rise and the
previously determined heat capacity of the calorimeter. The standard enthalpy of formation
can then be derived from the enthalpy of combustion using Hess's law.

Phase Change Properties

Property Value Source
Normal Boiling Point 429 £+ 3K [7]
Fusion (Melting) Point 178.25 K [3]
Enthalpy of Vaporization (at

N ] 45 + 1 kJ-mol—? [3]
boiling point)

_ 13.07 kJ-mol~1 (3.1243

Enthalpy of Fusion [3]

kcal/mol)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.scribd.com/document/554761683/Domingo-ChE126-LaboratoryExperimentChapter1A
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=50641
https://www.tec-science.com/thermodynamics/heat/calorimeter-to-determine-the-specific-heat-capacities-of-liquids/
https://www.tec-science.com/thermodynamics/heat/calorimeter-to-determine-the-specific-heat-capacities-of-liquids/
https://www.benchchem.com/product/b167486#thermophysical-properties-of-n-propylcyclohexane
https://www.benchchem.com/product/b167486#thermophysical-properties-of-n-propylcyclohexane
https://www.benchchem.com/product/b167486#thermophysical-properties-of-n-propylcyclohexane
https://www.benchchem.com/product/b167486#thermophysical-properties-of-n-propylcyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

